Coccinin

Specification

Introduction

Coccinin is an antifungal peptide isolated from the seeds of large scarlet runner beans, specifically Phaseolus coccineus cv. 'Major'. This peptide has a molecular mass of approximately 7 kDa and exhibits an N-terminal sequence similar to that of defensins, a class of small cysteine-rich peptides known for their antimicrobial properties.

Purification and Isolation

Coccinin is purified using specific chromatographic techniques. It is not adsorbed on DEAE-cellulose but is adsorbed on Affi-gel blue gel and Mono S, indicating its affinity for certain types of resins.

Comparison with Other Antimicrobial Peptides

Other antimicrobial peptides, such as defensins, also exhibit a range of biological activities. For example, γ-thionin from habanero chile is cytotoxic to leukemia cells and induces apoptosis without affecting peripheral blood mononuclear cells. This highlights the diverse mechanisms through which plant-derived peptides can exert their effects.

Table: Biological Activities of Coccinin

Activity	Target	Effect
Antifungal	Botrytis cinerea, Coprinus comatus, Fusarium oxysporum, Mycosphaerella arachidicola, Physalospora piricola, Rhizoctonia solani	Inhibition of fungal growth
Antiproliferative	Leukemia cell lines HL60 and L1210	Inhibition of cell proliferation
Antiviral	HIV-1 reverse transcriptase	Inhibition of enzyme activity

Table: Comparison of Coccinin with Other Antimicrobial Peptides

Peptide	Source	Biological Activity
Coccinin	Phaseolus coccineus	Antifungal, antiproliferative, antiviral
γ-Thionin	Habanero chile	Cytotoxic to leukemia cells, induces apoptosis
Snakin-Z	Ziziphus jujuba	Cholinesterase inhibition, antioxidant activity